Cas no 145863-83-8 (2-(pentylamino)Benzonitrile)

• Product Name: 2-(pentylamino)Benzonitrile
• CAS No: 145863-83-8
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 2104631
• PubChem ID: 28601675
• Update Time: 2025-04-21

2-(pentylamino)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(pentylamino)Benzonitrile
• SCHEMBL4247250
• 145863-83-8
• DA-10175
• AKOS000261171

• Inchi： 1S/C12H16N2/c1-2-3-6-9-14-12-8-5-4-7-11(12)10-13/h4-5,7-8,14H,2-3,6,9H2,1H3
• InChI Key： CTLMURMKLCGOMK-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C#N)CCCCC

Computed Properties

• Exact Mass: 188.131348519Da
• Monoisotopic Mass: 188.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.8Ų